8H-Indeno[2,1-b]thiophene

• Molecular Formula: C11H8S
• Molecular Weight: 172.25 g/mol
• IUPAC Name: 4H-indeno[2,1-b]thiophene
• InChI: InChI=1S/C11H8S/c1-2-4-9-8(3-1)7-11-10(9)5-6-12-11/h1-6H,7H2
• InChI Key: TVMQVYSEIHVKRI-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C3=C1SC=C3

Description

8H-Indeno[2,1-b]thiophene is a useful research compound. Its molecular formula is C11H8S and its molecular weight is 172.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The nitrogen in the above diazastilbenes and monoazastilbenes may be replaced with other heteroatoms and heterocycles to yield targets as shown in Scheme 71. ##STR91## For instance, 3-styrylthiophene (172) yields a photocyclization product (J. Chem. Soc. C, 2504 (1970) which may be converted by the methods described above to 4H-indeno[1,2-b]thiophene (173). Likewise, 2-styrylthiophene (175) is converted by photocyclization [J. Chem. Soc., 6221 (1965)] to an intermediate that will yield 8H-indeno[2,1-b]thiophene (176). These may then be alkylated by picolyl chloride to yield 4,4-bis(4-pyridinylmethyl)indeno[1,2,-b]thiophene (174) and 8,8-bis(4-pyridinylmethyl)indeno[2,1-b]thiophene (177). Also, the furan derivatives are available via this route (Z. Naturfursch., Teil B, 24 (1969).